4-Methylbenzaldehyde oxime
Overview
Description
4-Methylbenzaldehyde oxime, also known as p-Tolualdehyde oxime or p-Methylbenzaldoxime, is a chemical compound with the formula C8H9NO . It is derived from 4-Methylbenzaldehyde, which is an aromatic aldehyde with the formula CH3C6H4CHO . 4-Methylbenzaldehyde is a colorless liquid and has a cherry-like scent similar to benzaldehyde .
Molecular Structure Analysis
The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChI is InChI=1S/C8H9NO/c1-7-2-4-8(5-3-7)6-9-10/h2-6,10H,1H3 .Safety and Hazards
The safety data sheet for 4-Methylbenzaldehyde oxime indicates that it is harmful if swallowed and causes skin irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and ensuring adequate ventilation . In case of contact with skin or eyes, it is advised to wash with plenty of soap and water .
Properties
CAS No. |
3717-15-5 |
|---|---|
Molecular Formula |
C8H9NO |
Molecular Weight |
135.16 g/mol |
IUPAC Name |
(NZ)-N-[(4-methylphenyl)methylidene]hydroxylamine |
InChI |
InChI=1S/C8H9NO/c1-7-2-4-8(5-3-7)6-9-10/h2-6,10H,1H3/b9-6- |
InChI Key |
SRNDYVBEUZSFEZ-TWGQIWQCSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=N\O |
SMILES |
CC1=CC=C(C=C1)C=NO |
Canonical SMILES |
CC1=CC=C(C=C1)C=NO |
Pictograms |
Acute Toxic |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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